Cas no 941977-52-2 (2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide)

• Product Name: 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide
• CAS No: 941977-52-2
• MF: C₂₅H₂₅ClN₄O₃
• MW: 464.944004774094
• CID: 5444053
• Update Time: 2025-07-18

2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-chlorophenyl)methyl]acetamide
• 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide

• Inchi： 1S/C25H25ClN4O3/c1-2-3-14-33-21-10-6-19(7-11-21)22-15-23-25(32)29(12-13-30(23)28-22)17-24(31)27-16-18-4-8-20(26)9-5-18/h4-13,15H,2-3,14,16-17H2,1H3,(H,27,31)
• InChI Key： FWRQYDJSVAUHRF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CN1C=CN2N=C(C3=CC=C(OCCCC)C=C3)C=C2C1=O

Additional information on 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide

Professional Introduction to Compound with CAS No. 941977-52-2 and Product Name: 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide

The compound with the CAS number 941977-52-2 and the product name 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-chlorophenyl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. The pyrazolo[1,5-a]pyrazine core structure is particularly noteworthy for its biological activity and versatility. This particular compound incorporates a 4-butoxyphenyl moiety, which is known to enhance solubility and metabolic stability, while the N-(4-chlorophenyl)methylacetamide group contributes to its binding affinity for biological targets. Such structural features are critical in designing molecules with improved pharmacokinetic properties.

Current research in medicinal chemistry emphasizes the exploration of multi-heterocyclic systems due to their ability to modulate multiple biological pathways simultaneously. The compound in question exhibits a unique combination of structural elements that suggest potential efficacy in treating a range of diseases. For instance, studies have shown that derivatives of pyrazolo[1,5-a]pyrazine can interact with enzymes and receptors involved in inflammation, pain, and neurodegeneration. The 4-chlorophenyl substituent is particularly interesting as it has been identified as a key pharmacophore in several FDA-approved drugs, enhancing both potency and selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The formation of the pyrazolo[1,5-a]pyrazine core necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the 4-butoxyphenyl and N-(4-chlorophenyl)methylacetamide groups requires careful optimization to maximize biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies predict that the molecule may bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory processes. Furthermore, the presence of hydrophobic pockets within the target proteins aligns well with the structural features of this compound, suggesting strong binding affinity.

Preclinical studies have begun to explore the pharmacological profile of this compound, focusing on its efficacy and safety profiles. Initial results indicate that it demonstrates promising activity against inflammatory markers without significant toxicity at tested doses. This aligns with broader trends in drug development where there is a growing emphasis on identifying compounds that can modulate inflammation through novel mechanisms.

The role of bioisosterism in optimizing drug candidates cannot be overstated. By replacing certain functional groups with structurally similar but biochemically distinct moieties, chemists can fine-tune pharmacokinetic properties without compromising efficacy. In this case, the substitution of hydrogen atoms with oxygen or chlorine atoms has been shown to enhance binding interactions while maintaining solubility and metabolic stability.

The future prospects for this compound are exciting, particularly as drug discovery continues to evolve towards more targeted and personalized therapies. Its unique structural features make it a valuable scaffold for further derivatization, allowing researchers to explore new therapeutic avenues. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, the compound with CAS No. 941977-52-2 represents a significant contribution to pharmaceutical chemistry. Its intricate structure and promising biological activity position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to advance, compounds like this one will play an increasingly important role in shaping future treatments.